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Compound of Interest

Compound Name: Terpendole C

Cat. No.: B1681267

Audience: Researchers, scientists, and drug development professionals.

Introduction

Terpendole C is an indole-diterpenoid natural product isolated from the fungus Albophoma
yamanashiensis.[1] It belongs to a class of compounds known for a range of biological
activities. Notably, Terpendole C has been identified as an inhibitor of Acyl-CoA: Cholesterol
Acyltransferase (ACAT), an enzyme crucial for cellular cholesterol homeostasis. This inhibitory
action makes Terpendole C a valuable tool for research in metabolic diseases,
atherosclerosis, and cancer.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results
in cell-based assays. This document provides a detailed protocol for the preparation, storage,
and use of Terpendole C stock solutions for in vitro experiments.

Terpendole C Properties

A summary of the key chemical and physical properties of Terpendole C is provided below.
This information is essential for accurate stock solution preparation.
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Property Value Source
Molecular Formula C32H41NOs [1112]
Molecular Weight 519.7 g/mol [2]
Appearance Off-white solid [1]
Purity >95.0% by HPLC [1]

- Soluble in Dimethyl Sulfoxide
Solubility [1]
(DMSO0), Ethanol, Methanol

Protocol: Preparing a 10 mM Terpendole C Stock
Solution

This protocol describes the preparation of a 10 mM primary stock solution in DMSO, which is
the recommended solvent for preparing stock solutions of nonpolar compounds for cell culture
applications.[3]

3.1 Materials and Equipment

o Terpendole C powder

e Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

e Analytical balance

o Laminar flow hood (Biological Safety Cabinet)

 Sterile microcentrifuge tubes (1.5 mL or 2.0 mL) or cryovials
o Calibrated micropipettes and sterile tips

o Vortex mixer

o Water bath or sonicator (optional, for aiding dissolution)

3.2 Experimental Protocol
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Step 1: Calculate the Required Mass of Terpendole C To prepare a 10 mM stock solution, use
the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/a)

Example calculation for 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 519.7 g/mol x 1000 mg/g Mass (mg) = 5.20 mg

Step 2: Weighing Terpendole C

o Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh approximately 5.20 mg of Terpendole C powder directly into the tube. It is
recommended to perform this step in a chemical fume hood.

Step 3: Reconstitution

o Perform this step in a laminar flow hood to maintain sterility.

e Using a calibrated micropipette, add 1 mL of sterile DMSO to the tube containing the
Terpendole C powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.
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 Visually inspect the solution against a light source to ensure no particulates are present. If
dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[4]

Step 4: Aliquoting and Storage

» To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.[5]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C for long-term storage.[1]
3.3 Preparation of Working Solutions for Cell Treatment
e Thaw a single aliquot of the 10 mM Terpendole C stock solution at room temperature.

« Dilute the stock solution in pre-warmed, complete cell culture medium to the desired final
concentration.

e Crucially, ensure the final concentration of DMSO in the cell culture medium is non-toxic to
the cells, typically <0.1% to avoid solvent-induced artifacts.[3][6] For example, to achieve a
10 uM final concentration, you would perform a 1:1000 dilution of the 10 mM stock solution
into the medium (e.g., add 1 pL of stock to 1 mL of medium), resulting in a final DMSO
concentration of 0.1%.

Visual Protocols and Pathways

4.1 Experimental Workflow

The following diagram illustrates the key steps for preparing Terpendole C stock solutions.
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Workflow for preparing Terpendole C solutions.
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4.2 Terpendole C Mechanism of Action: ACAT Inhibition

Terpendole C inhibits the ACAT enzyme. ACAT is responsible for converting free cholesterol
into cholesteryl esters, which are then stored in lipid droplets. By blocking this process,
Terpendole C increases the level of free cholesterol in the cell, which can impact various
cellular signaling pathways and functions.

ACAT-Mediated Cholesterol Esterification
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Inhibition of the ACAT pathway by Terpendole C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of Terpendole C Stock
Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681267#preparing-terpendole-c-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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